Cas no 310459-37-1 (2-(1,3-benzothiazol-2-yl)-4-[(E)-[(3,5-dibromo-2-hydroxyphenyl)methylidene]amino]phenol)

• Product Name: 2-(1,3-benzothiazol-2-yl)-4-[(E)-[(3,5-dibromo-2-hydroxyphenyl)methylidene]amino]phenol
• CAS No: 310459-37-1
• MF: C₂₀H₁₂Br₂N₂O₂S
• MW: 504.19448184967
• CID: 5845449
• PubChem ID: 4029945
• Update Time: 2025-06-08

2-(1,3-benzothiazol-2-yl)-4-[(E)-[(3,5-dibromo-2-hydroxyphenyl)methylidene]amino]phenol Chemical and Physical Properties

Names and Identifiers

• (E)-2-(((3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)imino)methyl)-4,6-dibromophenol
• Phenol, 2-[[[3-(2-benzothiazolyl)-4-hydroxyphenyl]imino]methyl]-4,6-dibromo-
• 2-[[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]iminomethyl]-4,6-dibromophenol
• 2-(1,3-BENZOTHIAZOL-2-YL)-4-[(Z)-[(3,5-DIBROMO-2-HYDROXYPHENYL)METHYLIDENE]AMINO]PHENOL
• AKOS024575319
• 310459-37-1
• 2-(1,3-benzothiazol-2-yl)-4-[(E)-[(3,5-dibromo-2-hydroxyphenyl)methylidene]amino]phenol
• AKOS001715507
• F0317-0369

• Inchi： 1S/C20H12Br2N2O2S/c21-12-7-11(19(26)15(22)8-12)10-23-13-5-6-17(25)14(9-13)20-24-16-3-1-2-4-18(16)27-20/h1-10,25-26H
• InChI Key： WIYGTLSXYFERNI-UHFFFAOYSA-N
• SMILES： C1(O)=C(Br)C=C(Br)C=C1C=NC1=CC=C(O)C(C2=NC3=CC=CC=C3S2)=C1

Computed Properties

• Exact Mass: 503.89657g/mol
• Monoisotopic Mass: 501.89862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.77±0.1 g/cm3(Predicted)
• Boiling Point: 647.3±65.0 °C(Predicted)
• pka: 6.01±0.48(Predicted)

Additional information on 2-(1,3-benzothiazol-2-yl)-4-[(E)-[(3,5-dibromo-2-hydroxyphenyl)methylidene]amino]phenol

Introduction to 2-(1,3-benzothiazol-2-yl)-4-[(E)-[(3,5-dibromo-2-hydroxyphenyl)methylidene]amino]phenol (CAS No. 310459-37-1)

The compound 2-(1,3-benzothiazol-2-yl)-4-[(E)-[(3,5-dibromo-2-hydroxyphenyl)methylidene]amino]phenol, identified by its CAS number 310459-37-1, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in therapeutic research. The presence of a benzothiazole core, combined with an amino and chalcone-like moiety, positions this compound as a versatile scaffold for further chemical and biological exploration.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with benzothiazole derivatives being particularly well-studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-(1,3-benzothiazol-2-yl)-4-[(E)-[(3,5-dibromo-2-hydroxyphenyl)methylidene]amino]phenol introduces a 3,5-dibromo-2-hydroxyphenyl group, which is known to enhance binding affinity and metabolic stability. This feature makes the compound an attractive candidate for developing novel pharmaceutical agents.

In the realm of medicinal chemistry, the integration of multiple pharmacophoric units into a single molecule can lead to synergistic effects that improve therapeutic efficacy. The structure of 2-(1,3-benzothiazol-2-yl)-4-[(E)-[(3,5-dibromo-2-hydroxyphenyl)methylidene]amino]phenol exemplifies this principle, as it combines the bioactive properties of benzothiazole, the aromatic ring system of the phenol moiety, and the electrophilic chalcone-like unit. Such a design allows for interactions with multiple biological targets, potentially leading to broader therapeutic applications.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The (E)-[(3,5-dibromo-2-hydroxyphenyl)methylidene] group is particularly noteworthy, as it can engage in hydrogen bonding and π-stacking interactions with biological targets. These interactions are crucial for drug-receptor binding and can influence the compound's pharmacokinetic profile. Preliminary computational studies suggest that this moiety may interact with residues in active sites of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases.

The benzothiazole core is another critical component of this molecule. Benzothiazole derivatives have been extensively investigated for their ability to inhibit enzymes involved in cancer progression and inflammation. The structural flexibility of benzothiazole allows for modifications that can fine-tune its biological activity. In 2-(1,3-benzothiazol-2-yl)-4-[(E)-[(3,5-dibromo-2-hydroxyphenyl)methylidene]amino]phenol, the benzothiazole ring is linked to a phenolic group via an amino bridge. This configuration enhances solubility while maintaining bioactivity.

Recent advancements in drug discovery have emphasized the importance of understanding structure-activity relationships (SARs). The substitution pattern in 2-(1,3-benzothiazol-2-yl)-4-[(E)-[(3,5-dibromo-2-hydroxyphenyl)methylidene]amino]phenol provides a rich framework for SAR studies. By systematically varying substituents on the 3,5-dibromo-2-hydroxyphenyl group or exploring alternative linking strategies between the benzothiazole and phenolic moieties, researchers can optimize potency and selectivity. Such modifications are essential for translating laboratory findings into clinical candidates.

The synthesis of this compound involves multi-step organic reactions that highlight modern synthetic methodologies. The introduction of the chalcone-like unit requires careful control over reaction conditions to ensure high yield and purity. Advances in catalytic systems have enabled more efficient routes to complex molecules like this one. For instance, transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the aromatic ring systems present in this compound.

In conclusion,2-(1,3-benzothiazol-2-yl)-4-[(E)-[(3,5-dibromo-2-hydroxyphenyl)methylidene]amino]phenol (CAS No. 310459-37-1) represents a promising lead structure for further therapeutic development. Its unique combination of pharmacophores and structural features positions it as a valuable tool for exploring new drug mechanisms. As research continues to uncover the biological significance of heterocyclic compounds like benzothiazole derivatives,this molecule will likely play a crucial role in advancing our understanding of disease pathways and developing innovative treatments.